N-isobutyl-4-[6-(4-methylphenyl)pyrimidin-4-yl]piperazine-1-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide
• InChI: InChI=1S/C21H16ClN3O2S/c1-13(26)15-3-2-4-17(9-15)23-20(27)10-18-12-28-21-24-19(11-25(18)21)14-5-7-16(22)8-6-14/h2-9,11-12H,10H2,1H3,(H,23,27)
• InChI Key: VTDNJWVYGKRCBM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H16ClN3O2S
• Molecular Weight: 409.9 g/mol

Description

N-isobutyl-4-[6-(4-methylphenyl)pyrimidin-4-yl]piperazine-1-carboxamide, also known as MLN8054, is a small molecule inhibitor of Aurora A kinase. Aurora A kinase is a protein kinase that plays a crucial role in mitosis, the process by which cells divide. Inhibition of Aurora A kinase has been shown to cause cell cycle arrest and apoptosis in cancer cells, making it a promising target for cancer therapy.

Scientific Research Applications

Anti-Angiogenic and DNA Cleavage Activities

Research has demonstrated that certain derivatives of N-isobutyl-4-[6-(4-methylphenyl)pyrimidin-4-yl]piperazine-1-carboxamide possess significant anti-angiogenic and DNA cleavage activities. These properties are pivotal for their potential use as anticancer agents, as they can inhibit the formation of blood vessels in vivo and exhibit cytotoxic effects (Kambappa et al., 2017).

Capillary Electrophoresis in Quality Control

N-isobutyl-4-[6-(4-methylphenyl)pyrimidin-4-yl]piperazine-1-carboxamide and its derivatives have been analyzed using nonaqueous capillary electrophoresis. This method is promising for quality control in the synthesis of such compounds, highlighting their importance in pharmaceutical research (Ye et al., 2012).

Synthesis and Evaluation as Anti-Inflammatory Agents

A study on the synthesis of novel derivatives related to N-isobutyl-4-[6-(4-methylphenyl)pyrimidin-4-yl]piperazine-1-carboxamide revealed their potential as anti-inflammatory and analgesic agents. These compounds were evaluated for their cyclooxygenase inhibition and exhibited promising activity, suggesting their application in treating inflammatory conditions (Abu‐Hashem et al., 2020).

Metabolism in Chronic Myelogenous Leukemia Patients

The metabolism of flumatinib, a drug closely related to N-isobutyl-4-[6-(4-methylphenyl)pyrimidin-4-yl]piperazine-1-carboxamide, was studied in chronic myelogenous leukemia patients. Understanding the metabolism of such compounds is crucial for developing effective treatment regimens in oncology (Gong et al., 2010).

Scalable Synthesis for CNS Disorder Treatment

A scalable and facile synthetic process for compounds related to N-isobutyl-4-[6-(4-methylphenyl)pyrimidin-4-yl]piperazine-1-carboxamide has been established, focusing on potential treatments for central nervous system disorders. The process emphasizes the importance of such compounds in the development of neurological therapeutics (Wei et al., 2016).